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Compound of Interest

Compound Name:
4-chloro-N-(piperidin-3-

yl)benzamide

CAS No.: 1830639-09-2

Cat. No.: B2377779

Get Quote

Part 1: Chemical Identity & CAS Resolution
In the domain of fragment-based drug discovery (FBDD), precise identification is critical. 4-
chloro-N-(piperidin-3-yl)benzamide acts as a versatile secondary amine scaffold, often

employed to introduce solubility and hydrogen-bonding vectors into lipophilic pharmacophores.

Core Identifiers
The compound exists primarily in two forms in commercial catalogs: the free base and the

hydrochloride salt. Researchers must distinguish between the racemic mixture and specific

enantiomers, as the 3-position of the piperidine ring is a chiral center.
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Attribute Detail

Chemical Name 4-Chloro-N-(piperidin-3-yl)benzamide

CAS Number (Free Base) 1343591-00-3

CAS Number (HCl Salt) 1830639-09-2

Molecular Formula C₁₂H₁₅ClN₂O

Molecular Weight 238.71 g/mol

SMILES ClC1=CC=CC(C(NC2CNCCC2)=O)=C1

Stereochemistry

Typically supplied as a racemate.[1]

Enantiopure forms (R or S) require specific

custom synthesis or chiral resolution.

Critical Note on Nomenclature: The "N-(piperidin-3-yl)" designation confirms the amide bond is

formed between the benzoyl carbonyl and the exocyclic primary amine at the 3-position. The

piperidine ring nitrogen remains a free secondary amine, serving as a handle for further

derivatization (e.g., reductive amination or SNAr).

Part 2: Synthetic Pathway & Methodology[2]
Retrosynthetic Logic
Direct coupling of 4-chlorobenzoic acid with 3-aminopiperidine is operationally risky due to the

presence of two nucleophilic nitrogen atoms. While the primary amine is generally more

nucleophilic, competitive acylation at the secondary ring nitrogen can produce inseparable

regioisomers.

The Validated Route: The industry-standard protocol utilizes 1-Boc-3-aminopiperidine. The tert-

butoxycarbonyl (Boc) group protects the ring nitrogen, forcing the amide coupling to occur
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exclusively at the exocyclic amine. A subsequent acidolytic deprotection yields the target

scaffold.[2]

Reaction Workflow Visualization
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Deprotection:
TFA / DCM

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway preventing side-reactions at the piperidine ring

nitrogen.[2]

Detailed Experimental Protocol
Step 1: Amide Coupling

Preparation: In a dry round-bottom flask, dissolve 4-chlorobenzoic acid (1.0 equiv) in

anhydrous DMF (0.2 M concentration).

Activation: Add HATU (1.2 equiv) and DIPEA (3.0 equiv). Stir at room temperature for 15

minutes to activate the carboxylic acid.

Addition: Add 1-Boc-3-aminopiperidine (1.1 equiv).
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Reaction: Stir at room temperature for 4–16 hours. Monitor by LC-MS for the disappearance

of the acid (m/z ~155 negative mode) and formation of the Boc-intermediate (m/z ~339

[M+H]+).

Workup: Dilute with EtOAc, wash sequentially with 1N HCl, sat. NaHCO₃, and brine. Dry

over Na₂SO₄ and concentrate.

Step 2: Boc-Deprotection

Dissolution: Dissolve the crude intermediate in DCM (5 mL/mmol).

Acidolysis: Add Trifluoroacetic acid (TFA) (1:4 ratio v/v with DCM).

Reaction: Stir at room temperature for 1–2 hours. CO₂ gas evolution will be observed.

Isolation: Concentrate in vacuo to remove excess TFA.

For HCl Salt: Redissolve residue in minimal MeOH and add 4M HCl in dioxane, then

precipitate with ether.

For Free Base: Neutralize with sat. NaHCO₃/DCM extraction or use a SCX-2 solid-phase

extraction cartridge.

Part 3: Physicochemical Profile
Understanding the physical properties is essential for handling and storage. The free base is

moderately lipophilic but gains significant water solubility upon protonation of the piperidine

nitrogen.
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Property Value Context

LogP (Predicted) 1.82
Suitable for CNS penetration;

falls within Lipinski Rule of 5.

TPSA 41.13 Å²
Polar surface area indicates

good membrane permeability.

pKa (Piperidine) ~9.5

The secondary amine is highly

basic; exists as a cation at

physiological pH.

H-Bond Donors 2 Amide NH and Piperidine NH.

H-Bond Acceptors 2
Amide Carbonyl and Piperidine

Nitrogen.

Solubility DMSO, MeOH
High solubility in polar organic

solvents.

Part 4: Structural Analysis & Quality Control
To validate the identity of the synthesized compound, researchers should verify the following

spectral signatures.

1H NMR Diagnostics (DMSO-d6)
Amide Proton: A distinct doublet or broad singlet around δ 8.3–8.5 ppm.

Aromatic Region: Two doublets (AA'BB' system) between δ 7.5–7.9 ppm corresponding to

the para-substituted chlorophenyl ring.

Chiral Center (H-3): A multiplet at δ 3.8–4.0 ppm representing the methine proton at the

piperidine 3-position.

Ring Protons: Complex multiplets between δ 1.4–3.2 ppm for the remaining piperidine CH₂

groups.

Mass Spectrometry
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ESI (+): Dominant peak at m/z 239.1 [M+H]⁺.

Isotope Pattern: A characteristic 3:1 ratio of peaks at m/z 239 and 241 due to the ³⁵Cl/³⁷Cl

isotopes.

Part 5: Applications in Drug Discovery
4-Chloro-N-(piperidin-3-yl)benzamide serves as a "privileged structure" in medicinal

chemistry. Its utility stems from its bifunctional nature:

Fragment Linking: The free piperidine nitrogen acts as a nucleophile for connecting to other

scaffolds (e.g., via reductive amination to linkers or SNAr to heterocycles).

GPCR Targeting: The 3-aminopiperidine motif mimics the spatial arrangement of

neurotransmitters, making this scaffold common in antagonists for receptors such as CCR2

or 5-HT.

Kinase Inhibition: The benzamide moiety can form key hydrogen bonds with the hinge region

of kinases, while the piperidine ring extends into the solvent-exposed area to modulate

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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